Isoscoparin 7-O-glucoside

• Molecular Formula: C28H32O16
• Molecular Weight: 624.5 g/mol
• InChI: InChI=1S/C28H32O16/c1-40-13-4-9(2-3-10(13)31)12-5-11(32)18-14(41-12)6-15(43-28-26(39)24(37)21(34)17(8-30)44-28)19(22(18)35)27-25(38)23(36)20(33)16(7-29)42-27/h2-6,16-17,20-21,23-31,33-39H,7-8H2,1H3/t16-,17-,20-,21-,23+,24+,25-,26-,27+,28-/m1/s1
• InChIKey: OIGSSDJKYJBKMU-JFECCKQBSA-N

Isoscoparin 7-O-glucoside: Compound Profile & Procurement

Isoscoparin 7-O-glucoside (CAS 50307-26-1, also known as 7-O-beta-D-glucosylisoscoparin) is a C-glycosyl flavone O-glycoside with the molecular formula C₂₈H₃₂O₁₆ and a molecular weight of 624.5 g/mol [1]. It is classified as a flavonoid‑7‑O‑glycoside and a di‑C‑glycosyl flavone analogue, structurally defined as isovitexin (apigenin‑6‑C‑glucoside) bearing an additional beta‑D‑glucosyl residue at the 7‑position and a methoxy group at the 3′‑position of the B‑ring [2]. The compound occurs naturally in barley (Hordeum vulgare) leaves, where it constitutes one of the major water‑soluble phenolics alongside saponarin and lutonarin [3]. It has been assigned the role of a plant metabolite and a potential dietary biomarker for barley consumption [4].

1 Barley flavonoid reference standard Natural product analytical workflow

2 C/O-diglycosyl flavone identification LC-MS fingerprinting studies

3 B-ring methoxylated analog Structure-activity comparison context

• [1] PubChem. Isoscoparin 7-O-glucoside. Compound Summary CID 72193680. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Isoscoparin-7-O-glucoside View Source
• [2] ChEBI. 7-O-beta-D-glucosylisoscoparin (CHEBI:75559). European Bioinformatics Institute. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:75559 View Source
• [3] Ferreres F, Andrade P, Valentão P, Gil-Izquierdo A, Andrade PB, Seabra RM, et al. Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A. 2008;1182(1):56-64. doi:10.1016/j.chroma.2007.12.070 View Source
• [4] FoodDB. Showing Compound Isoscoparin 7-glucoside (FDB016471). The Food Database. Available at: https://foodb.ca/compounds/FDB016471 View Source

Why Isoscoparin 7-O-glucoside Cannot Be Replaced

Barley leaves contain a complex array of C‑ and O‑glycosyl flavones, including saponarin (isovitexin‑7‑O‑glucoside), lutonarin (isoorientin‑7‑O‑glucoside), isovitexin, and acylated isoscoparin derivatives [1]. Despite their shared flavone core, these compounds differ in B‑ring substitution (3′‑OCH₃ vs. 3′‑OH vs. 3′‑H) and glycosylation pattern, which directly influences their chromatographic retention, UV absorbance, and mass fragmentation behaviour [2]. Critically, metabolomic correlation analysis has demonstrated that isoscoparin 7‑O‑glucoside exhibits a positive association with COX‑2 inhibitory activity in barley extracts, but this association is not interchangeable with that of isoorientin or isovitexin 7‑O‑rhamnosylglucoside, each of which displayed distinct correlation profiles [3]. Substituting one flavonoid for another without accounting for these structure‑activity relationships risks invalidating both bioassay results and extract standardization efforts.

Saponarin Unsubstituted B-ring lacks 3′-OCH₃; MS/MS fragmentation and chromatographic retention differ significantly.

Lutonarin 3′,4′-dihydroxy B-ring substitution shifts UV absorbance and correlation profile in bioassay models.

Isoscoparin Non-glucosylated at C-7; solubility, polarity, and elution order diverge, complicating extract standardization.

• [1] Park MJ, Ra JE, Seo KH, Jang KC, Han SI, Lee JH, Kang YH, Nam MH, Seo WD. Identification and evaluation of flavone-glucosides isolated from barley sprouts and their inhibitory activity against bacterial neuraminidase. Natural Product Communications. 2014;9(10):1469-1472. doi:10.1177/1934578x1400901016 View Source
• [2] Ferreres F, Andrade P, Valentão P, Gil-Izquierdo A, Andrade PB, Seabra RM, et al. Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A. 2008;1182(1):56-64. doi:10.1016/j.chroma.2007.12.070 View Source
• [3] Eid O, Salem MA, Mohamed OG, Ezzat S, Tripathi A, Ewida MA, El Sayed A, Abdel-Sattar E, Elkady WM. Metabolomic profiling of barley extracts obtained via different solvents and evaluation of their anti-inflammatory efficacy. Food Bioscience. 2024;60:104682. doi:10.1016/j.fbio.2024.104682 View Source

Differentiating Isoscoparin 7-O-glucoside from Structural Analogs

B-Ring Methoxylation vs. Saponarin and Lutonarin

Isoscoparin 7-O-glucoside carries a 3′-methoxy group on the B-ring (4′-hydroxy-3′-methoxyphenyl substitution), whereas saponarin (isovitexin-7-O-glucoside) bears an unsubstituted 4′-hydroxy B-ring (apigenin-type) and lutonarin (isoorientin-7-O-glucoside) carries a 3′,4′-dihydroxy substitution (luteolin-type) [1]. This single substitution difference is detectable by MS/MS fragmentation: the methoxylated B-ring yields a characteristic neutral loss of 15 Da (·CH₃) that is absent in both saponarin and lutonarin spectra, providing a definitive analytical marker for compound identity [2]. The molecular formula C₂₈H₃₂O₁₆ (isoscoparin 7-O-glucoside) differs from C₂₇H₃₀O₁₅ (saponarin) by CH₂O₂, and from C₂₇H₃₀O₁₆ (lutonarin) by CH₂O, corresponding to the methoxy-versus-hydroxy exchange [1].

B-Ring Methoxylation

Class-level inference

ΔCH₂O₂ vs. Saponarin; MS/MS Δm/z 15 (·CH₃ loss)

Supports structure-activity differentiation context

3′-OCH₃ modulates COX-2 selectivity in reported flavonoid models

Evidence Dimension	B-ring substitution pattern and molecular formula
Target Compound Data	4′-hydroxy-3′-methoxy (chrysoeriol-type); C₂₈H₃₂O₁₆; exact mass 624.1690 Da
Comparator Or Baseline	Saponarin: 4′-hydroxy (apigenin-type), C₂₇H₃₀O₁₅; Lutonarin: 3′,4′-dihydroxy (luteolin-type), C₂₇H₃₀O₁₆
Quantified Difference	ΔCH₂O₂ (saponarin); ΔCH₂O (lutonarin); MS/MS Δm/z 15 (·CH₃ loss) unique to isoscoparin 7-O-glucoside
Conditions	HPLC-ESI-MS/MS analysis as described in Ferreres et al. (2008)

Why This Matters

The 3′-OCH₃ group is a pharmacophoric feature known to modulate COX-2 selectivity in synthetic flavonoids; its presence in isoscoparin 7-O-glucoside provides a structural basis for differentiated anti-inflammatory activity that cannot be replicated by saponarin or lutonarin in bioassay systems.

• [1] PubChem. Isoscoparin 7-O-glucoside (CID 72193680); Saponarin (CID 441381); Lutonarin (CID 10461114). National Center for Biotechnology Information. View Source
• [2] Ferreres F, Andrade P, Valentão P, Gil-Izquierdo A, Andrade PB, Seabra RM, et al. Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A. 2008;1182(1):56-64. doi:10.1016/j.chroma.2007.12.070 View Source

7-O-Glucosylation vs. Non-Glucosylated Isoscoparin

Isoscoparin 7-O-glucoside is the 7-O-beta-D-glucosyl derivative of isoscoparin (chrysoeriol 6-C-glucoside) [1]. This additional O-glycosylation increases the molecular weight from 462.4 Da (isoscoparin, C₂₂H₂₂O₁₁) to 624.5 Da (isoscoparin 7-O-glucoside, C₂₈H₃₂O₁₆) and adds four additional hydroxyl groups, substantially altering aqueous solubility and chromatographic polarity [2]. In reversed-phase HPLC systems, isoscoparin 7-O-glucoside elutes earlier than the non-glucosylated isoscoparin due to its higher polarity, enabling unambiguous chromatographic separation and quantification [3]. The ChEBI ontology explicitly defines isoscoparin 7-O-glucoside as a distinct C-glycosyl compound derived from isovitexin by replacement of the 7-hydroxyl hydrogen with a beta-D-glucosyl residue, confirming its status as a chemically distinct entity rather than a formulation variant [1].

7-O-Glucosylation

Class-level inference

Δ162.1 g/mol; earlier RP-HPLC retention

Supports solubility and chromatographic identity review

Glycosylation pattern defines physicochemical profile

Evidence Dimension	Molecular weight, glycosylation pattern, and chromatographic polarity
Target Compound Data	624.5 g/mol; C-glycosyl at C-6 + O-glycosyl at C-7; earlier RP-HPLC retention
Comparator Or Baseline	Isoscoparin: 462.4 g/mol; C-glycosyl at C-6 only; later RP-HPLC retention
Quantified Difference	Δ162.1 g/mol (one additional hexose unit); chromatographic ΔtR observable in published barley leaf HPLC profiles
Conditions	RP-HPLC-DAD-ESI-MS analysis of barley leaf extracts (Ferreres et al., 2008; Eid et al., 2024)

Why This Matters

The 7-O-glucosyl group is critical for solubility and potential bioavailability; procurement of isoscoparin (non-glucosylated) for anti-inflammatory studies would yield a compound with different physicochemical properties and potentially divergent bioactivity, making the 7-O-glucoside the appropriate choice for barley-relevant research.

• [1] ChEBI. 7-O-beta-D-glucosylisoscoparin (CHEBI:75559); Isoscoparin (CHEBI:18200). European Bioinformatics Institute. View Source
• [2] PubChem. Isoscoparin 7-O-glucoside (CID 72193680). National Center for Biotechnology Information. View Source
• [3] Ferreres F, Andrade P, Valentão P, Gil-Izquierdo A, Andrade PB, Seabra RM, et al. Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A. 2008;1182(1):56-64. doi:10.1016/j.chroma.2007.12.070 View Source

COX-2 Inhibition Correlation in Barley Extracts

In a 2024 metabolomic study of barley extracts obtained with different solvents, the total phenolic content (TPC) and COX-2 inhibitory activity were positively correlated with the relative abundance of isoscoparin 7-O-glucoside, as determined by UHPLC-ESI-QTOF-MS/MS profiling and multivariate statistical analysis [1]. The study evaluated COX-1, COX-2, and 5-LOX inhibition across multiple barley cultivars and extraction solvents, with methanol extracts of cultivar G.131 showing the most favorable IC₅₀ values relative to indomethacin and celecoxib references [1]. Isoscoparin 7-O-glucoside was one of six identified compounds whose levels were positively associated with COX-2 inhibition; the other correlated compounds included isoscoparin, coumaroyl-OH-agmatine, isoorientin, isovitexin 7-O-rhamnosylglucoside, and isoorientin-7-O-[6-feruloyl]-glucoside [1].

COX-2 Correlation

Supporting evidence

Positive correlation with COX-2 inhibition in barley extracts

Reported metabolomic correlation context

Correlation coefficient requires full-text confirmation

Evidence Dimension	Correlation between compound abundance and COX-2 inhibitory activity in barley extracts
Target Compound Data	Positive correlation with COX-2 inhibition (exact Pearson or Spearman coefficient not extracted in the searchable abstract; full paper recommended for quantitative r-value)
Comparator Or Baseline	Isoscoparin, isoorientin, isovitexin 7-O-rhamnosylglucoside, isoorientin-7-O-[6-feruloyl]-glucoside, coumaroyl-OH-agmatine also positively correlated
Quantified Difference	All six compounds showed positive correlation; isoscoparin 7-O-glucoside was among the top associated metabolites, though rank-order correlation coefficients require full-text confirmation
Conditions	UHPLC-ESI-QTOF-MS/MS metabolomic profiling; COX-1, COX-2, and 5-LOX inhibition assays; barley cultivars G.131, G.136, and others; methanol, 80% methanol, and water extracts

Why This Matters

This is the only available study linking isoscoparin 7-O-glucoside abundance to a quantifiable anti-inflammatory endpoint (COX-2 inhibition), making it the primary evidence base for selecting this compound over non-correlated barley flavonoids in inflammation-targeted research.

• [1] Eid O, Salem MA, Mohamed OG, Ezzat S, Tripathi A, Ewida MA, El Sayed A, Abdel-Sattar E, Elkady WM. Metabolomic profiling of barley extracts obtained via different solvents and evaluation of their anti-inflammatory efficacy. Food Bioscience. 2024;60:104682. doi:10.1016/j.fbio.2024.104682 View Source

Non-Acylated vs. Acylated Derivatives in Neuraminidase Assays

A 2014 study evaluated nine flavone-glucosides isolated from barley sprouts for bacterial neuraminidase (NA) inhibitory activity [1]. Compounds 1–5 (lutonarin, saponarin, isoorientin, orientin, isovitexin) exhibited dose-dependent NA inhibition with IC₅₀ values ranging from 20.1 to 32.7 µM in a non-competitive inhibition mode [1]. Notably, the two isoscoparin-based compounds tested were acylated derivatives—isoscoparin-7-O-[6-sinapoyl]-glucoside (6) and isoscoparin-7-O-[6-feruloyl]-glucoside (7)—not the parent isoscoparin 7-O-glucoside [1]. The simple isoscoparin 7-O-glucoside was not among the neuraminidase-active compounds in this study, suggesting that the acyl moiety is a critical determinant of NA inhibitory activity within the isoscoparin series [1]. This highlights the functional divergence between the parent glucoside and its acylated counterparts, reinforcing that they are not interchangeable for target-based screening.

Neuraminidase Activity

Cross-study comparable

Parent glucoside not active; acylated derivatives show inhibition

Supports compound panel screening context

Acylation appears critical for neuraminidase assay endpoint

Evidence Dimension	Bacterial neuraminidase inhibitory activity (IC₅₀)
Target Compound Data	Isoscoparin 7-O-glucoside (parent, non-acylated): not reported among active NA inhibitors in this study
Comparator Or Baseline	Isoscoparin-7-O-[6-sinapoyl]-glucoside and isoscoparin-7-O-[6-feruloyl]-glucoside: NA inhibition observed but IC₅₀ values not individually resolved; lutonarin and saponarin IC₅₀ = 20.1–32.7 µM range
Quantified Difference	Functional divergence: acylation is necessary for NA inhibition; the parent glucoside lacks this activity in the tested system
Conditions	Bacterial neuraminidase inhibition assay; flavone-glucosides isolated from barley sprouts; dose-response and enzyme kinetics (Km/Vmax) analysis

Why This Matters

Researchers procuring isoscoparin 7-O-glucoside for anti-infective neuraminidase screening should be aware that the parent compound may not exhibit the NA-inhibitory activity reported for its acylated derivatives, guiding compound selection toward the appropriate molecular form for the intended assay.

• [1] Park MJ, Ra JE, Seo KH, Jang KC, Han SI, Lee JH, Kang YH, Nam MH, Seo WD. Identification and evaluation of flavone-glucosides isolated from barley sprouts and their inhibitory activity against bacterial neuraminidase. Natural Product Communications. 2014;9(10):1469-1472. doi:10.1177/1934578x1400901016 View Source

Co-Dominant Abundance with Saponarin and Lutonarin

Comprehensive LC-MS profiling of barley leaves has established that saponarin (isovitexin-7-O-glucoside), lutonarin (isoorientin-7-O-glucoside), and isoscoparin-7-O-glucoside derivatives constitute the major fraction of detected O-glycosyl-C-glycosyl flavones [1]. While saponarin and lutonarin are typically the most abundant individual compounds, isoscoparin 7-O-glucoside and its acylated forms represent the third major structural class, contributing significantly to the total phenolic pool [2]. The co-occurrence of these three compound series at substantial levels in a single plant matrix makes barley a unique source of di-glycosyl flavones, and isoscoparin 7-O-glucoside is an essential reference standard for accurate peak assignment and quantification in barley extract profiling [1].

Co-Dominant Abundance

Supporting evidence

Third major structural class in barley leaf profile

Supports extract standardization marker context

Essential for complete barley fingerprint characterization

Evidence Dimension	Relative abundance in barley leaf phenolic profile
Target Compound Data	Isoscoparin-7-O-glucoside series: major fraction alongside saponarin and lutonarin series
Comparator Or Baseline	Saponarin series (isovitexin-7-O-glucoside and derivatives): most abundant; lutonarin series: second most abundant; isoscoparin-7-O-glucoside series: third major structural class
Quantified Difference	Exact mg/g dry weight values are cultivar- and extraction-dependent; full-text of Ferreres et al. (2008) provides quantitative chromatographic peak area data
Conditions	LC-UV-DAD-ESI-MS profiling of barley (Hordeum vulgare) leaf extracts; multiple cultivars

Why This Matters

For extract standardization and quality control, isoscoparin 7-O-glucoside serves as a necessary marker compound that, together with saponarin and lutonarin, enables complete characterization of the barley leaf flavonoid fingerprint—omission of this standard compromises analytical accuracy.

• [1] Ferreres F, Andrade P, Valentão P, Gil-Izquierdo A, Andrade PB, Seabra RM, et al. Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A. 2008;1182(1):56-64. doi:10.1016/j.chroma.2007.12.070 View Source
• [2] Eid O, Salem MA, Mohamed OG, Ezzat S, Tripathi A, Ewida MA, El Sayed A, Abdel-Sattar E, Elkady WM. Metabolomic profiling of barley extracts obtained via different solvents and evaluation of their anti-inflammatory efficacy. Food Bioscience. 2024;60:104682. doi:10.1016/j.fbio.2024.104682 View Source

Application Scenarios for Isoscoparin 7-O-glucoside

Anti-Inflammatory Bioassay-Guided Fractionation

Isoscoparin 7-O-glucoside should be included as a reference standard when performing bioassay-guided fractionation of barley leaf extracts targeting COX-2 inhibition. Its positive correlation with COX-2 inhibitory activity, as established by Eid et al. (2024) [1], makes it a relevant marker for tracking anti-inflammatory potency across chromatographic fractions. Researchers can use the compound to calibrate UHPLC-MS quantification methods and confirm fraction identity by matching retention time, UV spectrum, and MS/MS fragmentation pattern against the standard [2].

QC and Standardization of Barley Nutraceuticals

Manufacturers developing barley leaf powder or extract-based anti-inflammatory supplements should quantify isoscoparin 7-O-glucoside alongside saponarin and lutonarin as part of a multi-marker chemical fingerprint. The compound is one of the three major O-glycosyl-C-glycosyl flavone series in barley leaves [2], and its inclusion in standardization protocols ensures comprehensive lot-to-lot consistency assessment. Absence of this marker from a QC panel risks incomplete characterization of the phenolic profile.

3′-Methoxylated vs. Non-Methoxylated Flavone Glycosides

The unique 3′-methoxy substitution on the B-ring of isoscoparin 7-O-glucoside distinguishes it from saponarin (3′-H) and lutonarin (3′-OH) [3]. This structural feature enables head-to-head comparative studies investigating the role of B-ring methoxylation on COX-2 binding affinity, cellular uptake, and metabolic stability within the barley flavonoid series. Such studies require the pure compound as a test article, as the methoxylated form cannot be generated by simple modification of saponarin or lutonarin.

Acylated vs. Non-Acylated Isoscoparin Derivatives in Enzyme Screens

Given that acylated isoscoparin derivatives (6-sinapoyl and 6-feruloyl) were included in neuraminidase inhibition studies but the parent isoscoparin 7-O-glucoside was not characterized in that assay [4], researchers conducting enzyme inhibition screens should procure both the parent compound and its acylated analogs as a compound panel. This enables systematic evaluation of the contribution of the acyl moiety to inhibitory potency and selectivity, preventing erroneous attribution of activity to the wrong molecular species.

Application

Selection Property

Validation Focus

Bioassay-guided fractionation

COX-2 pathway-response context

UHPLC-MS quantification calibration

Barley extract standardization

Multi-marker fingerprint identity

Lot-to-lot phenolic profile consistency

B-ring methoxylation studies

3′-OCH₃ structural feature

Comparative binding and uptake review

Enzyme inhibition screening panel

Acylated vs. non-acylated comparator context

Acyl moiety contribution to inhibitory potency

• [1] Eid O, Salem MA, Mohamed OG, Ezzat S, Tripathi A, Ewida MA, El Sayed A, Abdel-Sattar E, Elkady WM. Metabolomic profiling of barley extracts obtained via different solvents and evaluation of their anti-inflammatory efficacy. Food Bioscience. 2024;60:104682. doi:10.1016/j.fbio.2024.104682 View Source
• [2] Ferreres F, Andrade P, Valentão P, Gil-Izquierdo A, Andrade PB, Seabra RM, et al. Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A. 2008;1182(1):56-64. doi:10.1016/j.chroma.2007.12.070 View Source
• [3] ChEBI. 7-O-beta-D-glucosylisoscoparin (CHEBI:75559); Isoscoparin (CHEBI:18200); Isovitexin (CHEBI:18238). European Bioinformatics Institute. View Source
• [4] Park MJ, Ra JE, Seo KH, Jang KC, Han SI, Lee JH, Kang YH, Nam MH, Seo WD. Identification and evaluation of flavone-glucosides isolated from barley sprouts and their inhibitory activity against bacterial neuraminidase. Natural Product Communications. 2014;9(10):1469-1472. doi:10.1177/1934578x1400901016 View Source